Cas no 2411295-21-9 (2-[1-(Oxirane-2-carbonyl)piperidin-4-yl]-4-(trifluoromethyl)pyrimidine)
2-[1-(Oxirane-2-carbonyl)piperidin-4-yl]-4-(trifluoromethyl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- Z3687633681
- EN300-7560780
- 2-[1-(oxirane-2-carbonyl)piperidin-4-yl]-4-(trifluoromethyl)pyrimidine
- Oxiran-2-yl-[4-[4-(trifluoromethyl)pyrimidin-2-yl]piperidin-1-yl]methanone
- 2411295-21-9
- 2-[1-(Oxirane-2-carbonyl)piperidin-4-yl]-4-(trifluoromethyl)pyrimidine
-
- Inchi: 1S/C13H14F3N3O2/c14-13(15,16)10-1-4-17-11(18-10)8-2-5-19(6-3-8)12(20)9-7-21-9/h1,4,8-9H,2-3,5-7H2
- InChI Key: HEYVHBKWHYGCRF-UHFFFAOYSA-N
- SMILES: FC(C1=CC=NC(C2CCN(C(C3CO3)=O)CC2)=N1)(F)F
Computed Properties
- Exact Mass: 301.10381118g/mol
- Monoisotopic Mass: 301.10381118g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 397
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 58.6Ų
2-[1-(Oxirane-2-carbonyl)piperidin-4-yl]-4-(trifluoromethyl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7560780-1.0g |
2-[1-(oxirane-2-carbonyl)piperidin-4-yl]-4-(trifluoromethyl)pyrimidine |
2411295-21-9 | 95.0% | 1.0g |
$0.0 | 2025-02-24 |
2-[1-(Oxirane-2-carbonyl)piperidin-4-yl]-4-(trifluoromethyl)pyrimidine Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 2-[1-(Oxirane-2-carbonyl)piperidin-4-yl]-4-(trifluoromethyl)pyrimidine
Introduction to 2-[1-(Oxirane-2-carbonyl)piperidin-4-yl]-4-(trifluoromethyl)pyrimidine (CAS No. 2411295-21-9)
2-[1-(Oxirane-2-carbonyl)piperidin-4-yl]-4-(trifluoromethyl)pyrimidine, identified by the CAS number 2411295-21-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its piperidine and pyrimidine moieties, which are integral to the design of bioactive molecules. The presence of a trifluoromethyl group and an oxirane (epoxide) functional group further enhances its structural complexity and potential for biological activity.
The trifluoromethyl group is a key structural feature that influences the electronic properties and metabolic stability of the molecule. In drug discovery, trifluoromethyl groups are frequently incorporated into molecules to improve pharmacokinetic profiles, such as increasing lipophilicity and metabolic resistance. This modification can lead to enhanced binding affinity and prolonged duration of action, making it a valuable component in the development of therapeutic agents.
The oxirane-2-carbonyl moiety introduces a reactive site that can be exploited for further functionalization or as a handle for bioconjugation strategies. Oxiranes, or epoxides, are known for their reactivity in nucleophilic substitution reactions, allowing for the introduction of diverse functional groups or the attachment of biomolecules. This reactivity makes 2-[1-(Oxirane-2-carbonyl)piperidin-4-yl]-4-(trifluoromethyl)pyrimidine a versatile building block in synthetic chemistry and drug development.
The piperidin-4-yl group contributes to the compound's solubility and bioavailability, while also providing a scaffold that can interact with biological targets. Piperidine derivatives are widely used in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The combination of these structural elements in 2-[1-(Oxirane-2-carbonyl)piperidin-4-yl]-4-(trifluoromethyl)pyrimidine suggests potential applications in the development of novel therapeutic agents.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The structural features of 2-[1-(Oxirane-2-carbonyl)piperidin-4-yl]-4-(trifluoromethyl)pyrimidine, particularly the trifluoromethyl and oxirane groups, have been analyzed using these tools to identify potential interactions with biological targets. These studies have highlighted its potential as a scaffold for further derivatization and optimization.
In addition to its synthetic utility, 2-[1-(Oxirane-2-carbonyl)piperidin-4-yl]-4-(trifluoromethyl)pyrimidine has been explored in the context of drug discovery pipelines. Its unique structural features make it a promising candidate for further investigation in various therapeutic areas. For instance, its ability to undergo bioconjugation via the oxirane group could be leveraged in the development of targeted therapies or diagnostic agents.
The compound's potential is further underscored by its compatibility with modern synthetic methodologies, including flow chemistry and microwave-assisted synthesis. These techniques enable rapid and scalable production of complex molecules, which is essential for both academic research and industrial applications. The ability to efficiently synthesize 2-[1-(Oxirane-2-carbonyl)piperidin-4-yl]-4-(trifluoromethyl)pyrimidine highlights its practicality as a building block in pharmaceutical chemistry.
Current research is focused on expanding the chemical space explored by this molecule through library synthesis and high-throughput screening. By systematically modifying its structural features, researchers aim to identify novel analogs with enhanced biological activity. The trifluoromethyl group remains a key focus due to its impact on pharmacokinetic properties, while the oxirane moiety offers opportunities for further functionalization.
The integration of machine learning and artificial intelligence into drug discovery has also accelerated the process of identifying promising candidates like 2-[1-(Oxirane-2-carbonyl)piperidin-4-yl]-4-(trifluoromethyl)pyrimidine. These technologies enable rapid analysis of large datasets, predicting molecular properties and potential interactions with biological targets. Such advancements are crucial for translating laboratory findings into clinical applications.
In conclusion, 2-[1-(Oxirane-2-carbonyl)piperidin-4-yl]-4-(trifluoromethyl)pyrimidine (CAS No. 2411295-21-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with modern synthetic methodologies and computational tools, make it a valuable asset in drug development pipelines. Further research is warranted to fully explore its potential in various therapeutic areas.
2411295-21-9 (2-[1-(Oxirane-2-carbonyl)piperidin-4-yl]-4-(trifluoromethyl)pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)